Cas no 143708-26-3 (Benzoxazole,2-(chloromethyl)-4-nitro-)

Benzoxazole,2-(chloromethyl)-4-nitro- structure
143708-26-3 structure
Product Name:Benzoxazole,2-(chloromethyl)-4-nitro-
CAS No:143708-26-3
MF:C8H5ClN2O3
MW:212.58990073204
MDL:MFCD09027181
CID:108468
PubChem ID:9990776
Update Time:2025-04-18

Benzoxazole,2-(chloromethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole,2-(chloromethyl)-4-nitro-
    • 2-(Chloromethyl)-4-nitro-1,3-benzoxazole
    • 2-(chloromethyl)-4-nitro-Benzoxazole
    • 2-(3-HYDROXY-BUTYL)-1H-BENZOIMIDAZOLE-5-CARBOXYLIC ACID
    • 2-(chloromethyl)-4-nitrobenzo[d]oxazole
    • 2-(chloromethyl)-4-nitrobenzoxazole
    • Benzoxazole,2-(chloromethyl)-4-nitro
    • MFCD09027181
    • RTWKRGSOUYVHPR-UHFFFAOYSA-N
    • AKOS005073249
    • LA-0846
    • A925773
    • SCHEMBL3040780
    • Benzoxazole, 2-(chloromethyl)-4-nitro-
    • AC4271
    • SY130176
    • 143708-26-3
    • DTXSID40433777
    • FT-0681176
    • MDL: MFCD09027181
    • Inchi: 1S/C8H5ClN2O3/c9-4-7-10-8-5(11(12)13)2-1-3-6(8)14-7/h1-3H,4H2
    • InChI Key: RTWKRGSOUYVHPR-UHFFFAOYSA-N
    • SMILES: ClCC1=NC2C(=CC=CC=2O1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 211.99900
  • Monoisotopic Mass: 211.9988697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • Melting Point: 98-100
  • PSA: 71.85000
  • LogP: 2.99800

Benzoxazole,2-(chloromethyl)-4-nitro- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Benzoxazole,2-(chloromethyl)-4-nitro- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzoxazole,2-(chloromethyl)-4-nitro- Pricemore >>

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